Cas no 2680801-11-8 (Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate
• CAS No: 2680801-11-8
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 5626124
• PubChem ID: 165924809
• Update Time: 2025-06-08

Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate
• EN300-28301081
• 2680801-11-8
• Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate

• Inchi： 1S/C22H20N4O2/c23-14-18-15-24-20-9-5-4-8-19(20)21(18)25-10-12-26(13-11-25)22(27)28-16-17-6-2-1-3-7-17/h1-9,15H,10-13,16H2
• InChI Key： YNHLGTKVLHQCCZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCN(C2C(C#N)=CN=C3C=CC=CC=23)CC1)=O

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.5Ų

Additional information on Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate

Recent Advances in the Study of Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate (CAS: 2680801-11-8)

The compound Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate (CAS: 2680801-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinoline derivative has been identified as a promising scaffold for the development of novel kinase inhibitors, particularly in the context of cancer therapy. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in various disease models.

Structural analysis reveals that the presence of the cyanoquinoline moiety in Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate contributes to its strong binding affinity with ATP-binding pockets of multiple kinases. The piperazine-carboxylate group enhances solubility and allows for further chemical modifications to improve target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits nanomolar inhibitory activity against several tyrosine kinases implicated in tumor proliferation and angiogenesis.

In preclinical evaluations, Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate has shown remarkable antitumor activity in xenograft models of non-small cell lung cancer and colorectal carcinoma. The compound's ability to penetrate the blood-brain barrier has also sparked interest in its potential application for treating brain metastases. Researchers have developed various analogs by modifying the benzyl and carboxylate groups, leading to improved metabolic stability and reduced off-target effects.

Recent synthetic approaches have focused on developing more efficient routes for producing Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate and its derivatives. A 2024 publication in Organic Process Research & Development described a novel catalytic system that increases yield while reducing hazardous byproducts. These advancements in synthetic methodology are crucial for scaling up production for clinical trials.

While the therapeutic potential of Benzyl 4-(3-cyanoquinolin-4-yl)piperazine-1-carboxylate is promising, challenges remain in optimizing its selectivity profile and minimizing potential cardiotoxicity. Current research efforts are employing structure-activity relationship studies and computational modeling to address these limitations. The compound's unique chemical structure continues to serve as a valuable template for designing next-generation kinase inhibitors with improved therapeutic indices.